Ethyl 2,3,4-Tri-O-benzoyl-β-D-thioglucopyranosiduronic Acid Methyl Ester
Ethyl 2,3,4-Tri-O-benzoyl-β-D-thioglucopyranosiduronic Acid Methyl Ester
Brand Name:
Vulcanchem
CAS No.:
302965-09-9
VCID:
VC0131775
InChI:
InChI=1S/C30H28O9S/c1-3-40-30-25(38-28(33)21-17-11-6-12-18-21)23(37-27(32)20-15-9-5-10-16-20)22(24(39-30)29(34)35-2)36-26(31)19-13-7-4-8-14-19/h4-18,22-25,30H,3H2,1-2H3/t22-,23-,24-,25+,30-/m0/s1
SMILES:
CCSC1C(C(C(C(O1)C(=O)OC)OC(=O)C2=CC=CC=C2)OC(=O)C3=CC=CC=C3)OC(=O)C4=CC=CC=C4
Molecular Formula:
C30H28O9S
Molecular Weight:
564.605
Ethyl 2,3,4-Tri-O-benzoyl-β-D-thioglucopyranosiduronic Acid Methyl Ester
CAS No.: 302965-09-9
Reference Standards
VCID: VC0131775
Molecular Formula: C30H28O9S
Molecular Weight: 564.605
| CAS No. | 302965-09-9 |
|---|---|
| Product Name | Ethyl 2,3,4-Tri-O-benzoyl-β-D-thioglucopyranosiduronic Acid Methyl Ester |
| Molecular Formula | C30H28O9S |
| Molecular Weight | 564.605 |
| IUPAC Name | methyl (2S,3S,4S,5R,6S)-3,4,5-tribenzoyloxy-6-ethylsulfanyloxane-2-carboxylate |
| Standard InChI | InChI=1S/C30H28O9S/c1-3-40-30-25(38-28(33)21-17-11-6-12-18-21)23(37-27(32)20-15-9-5-10-16-20)22(24(39-30)29(34)35-2)36-26(31)19-13-7-4-8-14-19/h4-18,22-25,30H,3H2,1-2H3/t22-,23-,24-,25+,30-/m0/s1 |
| Standard InChIKey | SIKVBXANIMEERD-OPXFDBJMSA-N |
| SMILES | CCSC1C(C(C(C(O1)C(=O)OC)OC(=O)C2=CC=CC=C2)OC(=O)C3=CC=CC=C3)OC(=O)C4=CC=CC=C4 |
| Synonyms | Ethyl 1-Thio-β-D-glucopyranosiduronic Acid Methyl Ester Tribenzoate; |
| PubChem Compound | 71316459 |
| Last Modified | Nov 11 2021 |
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